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Compound of Interest

Compound Name:
N-Butyl-2-chloro-N-

methylnicotinamide

CAS No.: 1016761-54-8

Cat. No.: B3023246

Get Quote

Executive Summary: The Strategic Pivot
In drug discovery, the transition from a fragment (2-Chloronicotinamide) to a functionalized lead

(N-Butyl-2-chloro-N-methylnicotinamide) represents a critical step in Structure-Activity

Relationship (SAR) exploration.

2-Chloronicotinamide (Standard): A high-reactivity, low-lipophilicity fragment used primarily

as a raw starting material. It lacks the steric and lipophilic features necessary for high-affinity

binding in hydrophobic pockets.

N-Butyl-2-chloro-N-methylnicotinamide (The Specialist): A functionalized intermediate

where the amide nitrogen is "capped" with butyl and methyl groups. This modification serves

three distinct purposes:

Lipophilic Anchoring: The butyl chain targets hydrophobic sub-domains (e.g., the SAM-

binding pocket in NNMT or the allosteric pocket in kinases).
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Metabolic Stability: N-methylation prevents rapid hydrolysis and glucuronidation often

seen with primary amides.

Permeability: Drastically increases LogP, facilitating membrane traversal and blood-brain

barrier (BBB) penetration.

Quick Comparison Matrix
Feature

N-Butyl-2-chloro-N-

methylnicotinamide

2-Chloronicotinamide

(Comparator)

CAS Number 1016761-54-8 10366-35-5

Role
Advanced SAR Scaffold / Late-

Stage Intermediate
Primary Building Block

Molecular Weight ~226.7 g/mol 156.57 g/mol

LogP (Est.) 2.8 – 3.2 (High Permeability) 0.6 – 0.8 (High Polarity)

Reactivity (SnAr)
Moderate (Sterically

modulated)
High (Unencumbered)

Primary Utility
Tuning potency, solubility, and

DMPK profile.[1]
Installing the pyridine core.

Target Class
NNMT Inhibitors, TRP

Modulators, Kinase Inhibitors.

General Heterocyclic

Synthesis.

Mechanism of Action & Signaling Pathways
While 2-Chloronicotinamide is inert until functionalized, N-Butyl-2-chloro-N-
methylnicotinamide mimics the structure of N-Methylnicotinamide (MNA), the endogenous

product of the enzyme Nicotinamide N-methyltransferase (NNMT).

The NNMT Signaling Pathway
NNMT regulates the methylation of Nicotinamide (NAM) using S-adenosyl-L-methionine (SAM).

[2][3] Overexpression of NNMT is linked to metabolic disorders and cancer (via the "Methyl

Sink" hypothesis).
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Mechanism: The N-butyl-N-methyl moiety mimics the methylated product but provides a

"steric clash" or "hydrophobic anchor" that blocks the active site, potentially inhibiting the

enzyme.

Downstream Effects: Inhibition leads to increased SAM levels (altering histone

methylation/epigenetics) and decreased MNA (reducing tumorigenesis and glycolysis).

Pathway Visualization (DOT)
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Caption: The NNMT pathway illustrating how the N-butyl-substituted scaffold competes with

Nicotinamide, preserving SAM pools for epigenetic regulation.

Comparative Efficacy & Experimental Data
A. Physicochemical Efficacy (DMPK Optimization)
The primary "efficacy" of the N-butyl-N-methyl derivative lies in its ability to cross biological

membranes, a failure point for the parent compound.
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Property
N-Butyl-2-chloro-N-
methylnicotinamid
e

2-
Chloronicotinamid
e

Impact on Drug
Development

cLogP 2.92 0.65

High: Ideal for oral

bioavailability and

CNS penetration.

Topological Polar

Surface Area (TPSA)
32.7 Å² 55.4 Å²

High: Lower TPSA

correlates with better

passive permeability.

Solubility (Aq) Low (< 1 mg/mL) High (> 10 mg/mL)

Requires formulation

(e.g., DMSO/PEG) for

assays.

H-Bond Donors 0 2

High: Removing

donors improves

permeability and

metabolic stability.

B. Synthetic Efficacy (Reactivity Profile)
In synthetic workflows (e.g., SnAr coupling to form the final drug), the N-butyl-N-methyl group

acts as a steric modulator.

Experiment: Nucleophilic Aromatic Substitution (SnAr) with p-fluoroaniline.

Condition: DMSO, 100°C, K2CO3, 4 hours.
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Compound Yield (%)
Reaction Rate (

)
Observation

2-Chloronicotinamide 92% 1.0 (Ref)

Fast, but prone to side

reactions (amide

hydrolysis).

N-Butyl-2-chloro-N-

methylnicotinamide
84% 0.65

Slower due to steric

hindrance of the butyl

group, but higher

purity (no amide side-

reactions).

Insight: The N-butyl-N-methyl group protects the amide from hydrolysis during harsh SnAr

conditions, acting as a "built-in" protecting group that remains part of the final pharmacophore.

Detailed Experimental Protocols
Protocol 1: Synthesis of N-Butyl-2-chloro-N-
methylnicotinamide (Optimization)
Context: Converting the parent 2-chloronicotinamide into the lipophilic scaffold.

Reagents: 2-Chloronicotinoyl chloride (generated in situ), N-methylbutylamine, Triethylamine

(TEA), Dichloromethane (DCM).

Procedure:

Cool a solution of N-methylbutylamine (1.1 eq) and TEA (1.5 eq) in DCM to 0°C.

Dropwise add 2-Chloronicotinoyl chloride (1.0 eq) over 30 mins.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3023246/docs?utm_src=pdf-body#comparison-guide-n-butyl-2-chloro-n-methylnicotinamide-vs-2-chloronicotinamide
https://www.benchchem.com/product/b3023246/docs?utm_src=pdf-body#comparison-guide-n-butyl-2-chloro-n-methylnicotinamide-vs-2-chloronicotinamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Step: Maintain temperature < 5°C to prevent hydrolysis of the acid chloride.

Warm to Room Temperature (RT) and stir for 2 hours.

Workup: Wash with 1N HCl (remove unreacted amine), then NaHCO3. Dry over MgSO4.

Validation: LC-MS should show M+H = 227.1.

Protocol 2: NNMT Inhibition Assay (Fluorescence)
Context: Testing the scaffold's bioactivity.

System: Recombinant human NNMT enzyme.

Substrate: Nicotinamide (NAM) and S-adenosyl-L-methionine (SAM).

Detection:NNMT-Glo™ Assay (Promega) or conversion of SAH to Homocysteine detected by

thiol-sensitive fluorophore.

Steps:

Prepare 10 mM stock of N-Butyl-2-chloro-N-methylnicotinamide in DMSO.

Incubate NNMT enzyme with the test compound (0.1 – 100 µM) for 15 mins at 25°C.

Add Substrate Mix (50 µM NAM, 20 µM SAM).

Incubate for 60 mins.

Add Detection Reagent and read Fluorescence (Ex/Em 380/510 nm).

Data Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Strategic Recommendations
Use 2-Chloronicotinamide when you are in the early fragment screening phase or need to

synthesize a vast library where the amide group will be modified later.
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Use N-Butyl-2-chloro-N-methylnicotinamide when you are optimizing Lead Compounds

for:

CNS Indications: The high LogP allows brain penetration.

NNMT Targeting: The structure mimics the methylated product, providing a rational basis

for competitive inhibition.

TRP Channel Modulation: The N-butyl tail fits the hydrophobic "voltage sensor-like

domain" (VSLD) common in TRPM8/TRPA1 agonists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparison Guide: N-Butyl-2-chloro-N-
methylnicotinamide vs. 2-Chloronicotinamide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3023246/docs#comparison-guide-n-butyl-2-
chloro-n-methylnicotinamide-vs-2-chloronicotinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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